2-(1,1-Dimethyl-2-hydroxyethyl)aminonitrobenzene
Cat. No. B8540346
M. Wt: 210.23 g/mol
InChI Key: JKMKBZRTSXBECV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[OH:1][CH2:2][C:3]([CH3:4])([CH3:5])[NH:6][c:7]1[c:8]([N+:13]([O-:14])=[O:15])[cH:9][cH:10][cH:11][cH:12]1>>[OH:1][CH2:2][C:3]([CH3:4])([CH3:5])[NH:6][c:7]1[c:8]([NH2:13])[cH:9][cH:10][cH:11][cH:12]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
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CC(C)(CO)Nc1ccccc1[N+](=O)[O-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)(CO)Nc1ccccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
